1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl-

• Molecular Formula: C5H8N4O
• Molecular Weight: 140.14 g/mol
• IUPAC Name: N,N-dimethyltriazole-1-carboxamide
• InChI: InChI=1S/C5H8N4O/c1-8(2)5(10)9-4-3-6-7-9/h3-4H,1-2H3
• InChI Key: ZCJCHYZWHQEOEN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1C=CN=N1

Description

1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl- is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-t-Butyl-5-(1,3-dioxolan-2-yl-methylthio)-1H-1,2,4-triazole (7 g, 28.8 mmole), 2.8 ml (30.5 mmole) of dimethylcarbamoyl chloride, 8 ml (57 mmole) of triethylamine and 0.5 g (4.1 mmole) of 4-dimethylaminopyridine were dissolved in 50 ml of tetrahydrofuran (THF). The mixture was refluxed for four hours, concentrated in vacuo and partitioned between methylene chloride and dilute hydrochloric acid. The organic layer was separated, dried over magnesium sulfate, filtered and concentrated. Chromatography on silica gel using ethyl ether/hexane gave 1-dimethylcarbamoyltriazole, an oil.